Cas no 1131614-24-8 (4-Cyclohexyl-3-iodobenzoic acid)

4-Cyclohexyl-3-iodobenzoic acid is a substituted benzoic acid derivative featuring a cyclohexyl group at the 4-position and an iodine substituent at the 3-position. This compound is valued for its versatility as a synthetic intermediate in organic and medicinal chemistry, particularly in cross-coupling reactions such as Suzuki-Miyaura or Sonogashira couplings due to the reactive iodine moiety. The cyclohexyl group enhances lipophilicity, making it useful for modifying physicochemical properties in drug design. Its crystalline nature ensures stability and ease of handling. The product is suitable for applications in pharmaceutical research, material science, and agrochemical development, where precise functionalization is required.
4-Cyclohexyl-3-iodobenzoic acid structure
1131614-24-8 structure
Product Name:4-Cyclohexyl-3-iodobenzoic acid
CAS No:1131614-24-8
MF:C13H15IO2
MW:330.161476373672
CID:1030637
PubChem ID:44828530
Update Time:2025-06-07

4-Cyclohexyl-3-iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Cyclohexyl-3-iodobenzoic acid
    • 4-cyclohexyl-3-iodanyl-benzoic acid
    • A802869
    • AK133726
    • CTK8E2119
    • FT-0653771
    • KB-145262
    • SBB064856
    • 1131614-24-8
    • AKOS015855948
    • DB-060401
    • DTXSID00660784
    • 4-cyclohexyl-3-iodo-benzoic acid
    • 4-Cyclohexyl-3-iodobenzoicacid
    • Inchi： 1S/C13H15IO2/c14-12-8-10(13(15)16)6-7-11(12)9-4-2-1-3-5-9/h6-9H,1-5H2,(H,15,16)
    • InChI Key： UCLIQBXTCVLQMT-UHFFFAOYSA-N
    • SMILES： IC1C=C(C(=O)O)C=CC=1C1CCCCC1

Computed Properties

  • Exact Mass: 330.01168g/mol
  • Monoisotopic Mass: 330.01168g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 37.3Ų

4-Cyclohexyl-3-iodobenzoic acid Pricemore >>

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